Cas no 220143-50-0 (7-methyl-2-Quinolinecarbonitrile)

7-Methyl-2-quinolinecarbonitrile is a heterocyclic organic compound featuring a quinoline backbone substituted with a methyl group at the 7-position and a cyano group at the 2-position. This structure imparts versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its electron-withdrawing nitrile group enhances reactivity in nucleophilic substitution and cyclization reactions, while the methyl group can influence regioselectivity. The compound is valued for its stability and compatibility with various synthetic transformations, making it useful in constructing complex heterocyclic frameworks. High purity grades ensure consistent performance in research and industrial applications.

7-methyl-2-Quinolinecarbonitrile structure

220143-50-0 structure

Product Name:7-methyl-2-Quinolinecarbonitrile

CAS No:220143-50-0

MF:C₁₁H₈N₂

MW:168.194622039795

CID:1109203

PubChem ID:10797183

Update Time:2025-05-28

7-methyl-2-Quinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 7-methyl-2-Quinolinecarbonitrile
- 7-methylquinoline-2-carbonitrile
- CS-0140371
- 220143-50-0
- SCHEMBL756229
- DA-08060
- UNQXTWSOYVNIIL-UHFFFAOYSA-N
- F82773
- Inchi： 1S/C11H8N2/c1-8-2-3-9-4-5-10(7-12)13-11(9)6-8/h2-6H,1H3
- InChI Key： UNQXTWSOYVNIIL-UHFFFAOYSA-N
- SMILES： N1C(C#N)=CC=C2C=CC(C)=CC=12

Computed Properties

Exact Mass: 168.068748264g/mol
Monoisotopic Mass: 168.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 36.7Å²

7-methyl-2-Quinolinecarbonitrile Pricemore >>

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Aaron	AR022311-100mg	7-Methylquinoline-2-carbonitrile	220143-50-0	98%	100mg	$67.00	2025-02-13
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